2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide

• IUPAC Name: 2-chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide
• InChI: InChI=1S/C13H21ClN2O2/c1-9(14)12(17)15-11-5-4-10(8-11)13(18)16-6-2-3-7-16/h9-11H,2-8H2,1H3,(H,15,17)/t9?,10-,11+/m0/s1
• InChI Key: DVCGDMHRQDZFQS-QXXIUIOUSA-N
• Canonical SMILES: CC(C(=O)NC1CCC(C1)C(=O)N2CCCC2)Cl
• Isomeric SMILES: CC(C(=O)N[C@@H]1CC[C@@H](C1)C(=O)N2CCCC2)Cl
• Molecular Formula: C13H21ClN2O2
• Molecular Weight: 272.77 g/mol

Description

The compound “2-Chloro-N-[(1R,3S)-3-(pyrrolidine-1-carbonyl)cyclopentyl]propanamide” is a complex organic molecule. It contains a cyclopentyl group (a cycloalkane consisting of a ring of five carbon atoms), a pyrrolidine group (a cyclic amine), and a propanamide group (derived from propanoic acid). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopentyl group would form a five-membered ring, while the pyrrolidine group would form a five-membered ring with one nitrogen atom. The propanamide group would contain a carbonyl group (C=O) and an amine group (NH2).

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. The pyrrolidine ring might undergo reactions typical of amines, such as acid-base reactions. The propanamide group could participate in reactions typical of amides, such as hydrolysis.